Cas no 1565500-15-3 (Methyl 4-bromo-3-(chloromethyl)benzoate)

• Product Name: Methyl 4-bromo-3-(chloromethyl)benzoate
• CAS No: 1565500-15-3
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4609934
• Update Time: 2025-11-01

Methyl 4-bromo-3-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(chloromethyl)benzoate

• Inchi： 1S/C9H8BrClO2/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-4H,5H2,1H3
• InChI Key： IKBKKYVWPGGCAB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(Br)C(CCl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Methyl 4-bromo-3-(chloromethyl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Methyl 4-bromo-3-(chloromethyl)benzoate

Methyl 4-bromo-3-(chloromethyl)benzoate: A Comprehensive Overview of Its Synthesis, Biological Activities, and Applications in Pharmaceutical Research

Methyl 4-bromo-3-(chloromethyl)benzoate is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, with the CAS number 1565500-15-3, serves as a critical building block for the development of novel biological agents and drug candidates. Its molecular framework, characterized by the presence of both halogen substituents (bromine and chlorine) and a benzoate ester group, provides a platform for the exploration of diverse functional group modifications and chemical reactivity.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of Methyl 4-bromo-3-(chloromethyl)benzoate through various multistep reaction sequences. One of the most promising approaches involves the electrophilic substitution of 4-bromobenzoic acid with chloromethylating agents, followed by esterification to yield the target compound. This method has been optimized to enhance yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The use of transition metal catalysts and green chemistry principles has further improved the sustainability of this synthesis, aligning with current trends in environmentally responsible drug development.

The structural diversity of Methyl 4-bromo-3-(chloromethyl)benzoate makes it a valuable intermediate for the design of pharmacologically active molecules. Researchers have explored its potential as a prodrug precursor, where the benzoate ester group can be hydrolyzed in vivo to release the active hydroxylated metabolite. This property is particularly relevant for the development of targeted drug delivery systems, as demonstrated in a 2022 study on antimicrobial agents. The halogen substituents also play a crucial role in modulating lipophilicity and cellular uptake, which are key factors in determining the bioavailability of drug candidates.

Emerging research has highlighted the antioxidant potential of Methyl 4-bromo-3-(chloromyethyl)benzoate, particularly in the context of neurodegenerative diseases. A 2024 study published in the International Journal of Molecular Sciences reported that this compound exhibits significant radical scavenging activity and metal chelating properties, which could contribute to its neuroprotective effects. These findings suggest that the compound may be a promising candidate for the treatment of conditions such as Alzheimer's disease and parkinsonism, where oxidative stress plays a central role.

In the realm of anti-inflammatory research, Methyl 4-bromo-3-(chloromethyl)benzoate has shown potential as a selective COX-2 inhibitor. A 2023 study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit reduced gastrointestinal toxicity compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs). This property is attributed to the stereochemical effects of the chloromethyl group and the electronic effects of the bromine substituent, which influence the binding affinity for the target enzyme.

The pharmacokinetic profile of Methyl 4-bromo-3-(chloromethyl)benzoate is another area of active investigation. A 2023 study in the Journal of Pharmaceutical Sciences explored the metabolic stability of this compound in both in vitro and in vivo models. The results indicated that the benzoate ester group undergoes hydrolysis primarily in the liver, with the hydroxylated metabolite being the main circulating form. These findings are crucial for the design of prodrug strategies that can enhance the bioavailability and targeted delivery of the active compound.

Furthermore, the structural flexibility of Methyl 4-bromo-3-(chloromethyl)benzoate has led to its exploration in the development of antiviral agents. A 2024 study published in the Antiviral Research journal reported that derivatives of this compound exhibit inhibitory activity against several RNA viruses, including hepatitis C virus and respiratory syncytial virus. The mechanism of action appears to involve the interference with viral replication through inhibition of RNA polymerase activity, a finding that has sparked interest in its potential as a multitarget therapeutic agent.

The synthetic utility of Methyl 4-bromo-3-(chloromethyl)benzoate extends to its role as a building block for the preparation of complex heterocyclic compounds. Researchers have employed this compound as a starting material for the synthesis of indole derivatives and quinoline-based molecules, which are known for their antitumor properties. A 2023 study in the Organic Letters journal described the use of Methyl 4-bromo-3-(chloromethyl)benzoate in the Paal-Knorr synthesis of indole scaffolds, highlighting its versatility in heterocyclic chemistry.

Despite its promising applications, the toxicological profile of Methyl 4-bromo-3-(chloromethyl)benzoate remains an area of ongoing research. A 2024 study published in the Toxicological Sciences journal investigated the acute toxicity of this compound in rodent models. The results indicated that the compound exhibits low toxicity at therapeutic doses, with the primary adverse effects being gastrointestinal disturbances. These findings suggest that the compound is relatively safe for pharmacological use when administered at appropriate concentrations.

In conclusion, Methyl 4-bromo-3-(chloromethyl)benzoate represents a valuable synthetic intermediate with a wide range of pharmaceutical applications. Its unique structural features and chemical reactivity make it an attractive candidate for the development of novel therapeutic agents in various medical fields. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the design of next-generation drugs and targeted therapies.